
Titanium(III) Bromide: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, properties,

and reactivity of titanium(III) bromide (TiBr₃). The information is curated for professionals in

research and development, with a focus on delivering precise, quantitative data and detailed

experimental methodologies.

Properties of Titanium(III) Bromide
Titanium(III) bromide is a blue-black, paramagnetic solid with a reddish reflection.[1] It is a key

precursor in the synthesis of various titanium compounds and has applications as a catalyst,

particularly in the polymerization of alkenes.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of titanium(III) bromide is presented in

Table 1.
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Property Value Reference

Chemical Formula TiBr₃ [1]

Molar Mass 287.579 g/mol [1]

Appearance
Blue-black solid with a reddish

reflection
[1]

Magnetic Susceptibility (χm)
+660 x 10⁻⁶ cm³/mol at room

temperature
[2]

Thermal Decomposition
Disproportionates at ~400 °C

to TiBr₄ and TiBr₂

Reactivity with Water
Reacts to form hydrated

titanium oxides

Reactivity with Air Sensitive to air and moisture [3]

Thermodynamic Properties
The standard thermodynamic properties of solid titanium(III) bromide at 298.15 K are

summarized in Table 2.

Property Value

Standard Molar Enthalpy of Formation (ΔfH⁰) -548.5 kJ/mol

Standard Molar Gibbs Free Energy of Formation

(ΔfG⁰)
-523.8 kJ/mol

Standard Molar Entropy (S⁰) 176.6 J/(mol·K)

Molar Heat Capacity at Constant Pressure (Cp) 101.7 J/(mol·K)

Solubility
Titanium(III) bromide is known to dissolve in donor solvents such as pyridine and nitriles. This

dissolution is a chemical reaction that forms 3:1 adducts with the general formula TiBr₃L₃,
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where L is the solvent ligand.[1] Quantitative solubility data is not readily available, as the

process involves the formation of new chemical species.

Crystal Structure
Titanium(III) bromide is known to exist in at least two polymorphic forms, commonly referred to

as α-TiBr₃ and β-TiBr₃. Both polymorphs feature titanium centers in an octahedral coordination

environment.[1] The crystallographic data for these two forms are detailed in Table 3.

Polymorph
Crystal
System

Space Group
Lattice
Parameters (Å)

Reference

α-TiBr₃ Trigonal R-3

a = 7.143, b =

7.143, c =

19.789, α = β =

90°, γ = 120°

[4][5]

β-TiBr₃ Hexagonal P6₃/mmc
a = 7.08, c =

6.22
[6]

The structure of α-TiBr₃ consists of two-dimensional sheets of edge-sharing TiBr₆ octahedra.[4]

[5] In this structure, each titanium ion is bonded to six bromine ions with a bond length of 2.59

Å.[4][5]

Synthesis of Titanium(III) Bromide
The synthesis of titanium(III) bromide can be achieved through two primary methods: the

reduction of titanium(IV) bromide and the comproportionation of titanium metal and titanium(IV)

bromide.[1] All procedures must be carried out under an inert atmosphere (e.g., argon or

nitrogen) due to the air and moisture sensitivity of the product.[3]

Reduction of Titanium(IV) Bromide with Hydrogen
This method involves the high-temperature reduction of titanium(IV) bromide (TiBr₄) with

hydrogen gas (H₂).[1]

Experimental Protocol:
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Place a sample of pure TiBr₄ in a quartz or borosilicate glass tube within a tube furnace.

Heat the furnace to a temperature of approximately 500 °C.

Pass a slow stream of dry hydrogen gas over the heated TiBr₄.

The volatile TiBr₄ reacts with the hydrogen gas to form solid TiBr₃, which deposits in a cooler

region of the tube, and hydrogen bromide (HBr) gas, which is carried out with the excess

hydrogen flow.

The reaction is represented by the following equation: 2 TiBr₄(g) + H₂(g) → 2 TiBr₃(s) + 2

HBr(g)

After the reaction is complete, cool the apparatus to room temperature under a continuous

flow of inert gas before collecting the product.

Products
Titanium(IV) Bromide (TiBr₄)

Heat (500 °C) Titanium(III) Bromide (TiBr₃)

Reduction

Hydrogen (H₂)

Hydrogen Bromide (HBr)

Click to download full resolution via product page

Synthesis of TiBr₃ via Reduction of TiBr₄

Comproportionation of Titanium Metal and Titanium(IV)
Bromide
This method involves the reaction of titanium metal with a stoichiometric excess of titanium(IV)

bromide.[1]

Experimental Protocol:

Place a mixture of titanium metal powder and titanium(IV) bromide in a sealed, evacuated

quartz ampoule. A 1:3 molar ratio of Ti to TiBr₄ is typically used.
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Heat the ampoule in a furnace to a temperature gradient of 300-500 °C for several days.

The reaction proceeds via chemical vapor transport, where the TiBr₄ sublimes and reacts

with the titanium metal in the hotter zone to form TiBr₃, which crystallizes in the cooler zone.

The overall reaction is: Ti(s) + 3 TiBr₄(g) ⇌ 4 TiBr₃(s)

After the reaction period, the furnace is slowly cooled to room temperature.

The resulting TiBr₃ crystals are then collected in an inert atmosphere glovebox.

Product
Titanium (Ti)

Heat (300-500 °C) Titanium(III) Bromide (TiBr₃)

Comproportionation

Titanium(IV) Bromide (TiBr₄)

Click to download full resolution via product page

Synthesis of TiBr₃ via Comproportionation

Key Reactions and Signaling Pathways
While titanium(III) bromide is not directly involved in biological signaling pathways, its reactivity

is of significant interest in chemical synthesis. The Lewis acidic nature of the Ti(III) center

allows it to catalyze a variety of organic reactions.

Adduct Formation
As mentioned, TiBr₃ reacts with Lewis bases (donor solvents) to form adducts.[1] This reactivity

is crucial for its use in solution-phase chemistry.
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Titanium(III) Bromide (TiBr₃)

Adduct (TiBr₃L₃)

Coordination

Donor Solvent (L)
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Adduct Formation with Donor Solvents

Conclusion
This technical guide has provided a detailed overview of the synthesis and properties of

titanium(III) bromide. The experimental protocols and tabulated data offer a valuable resource

for researchers and professionals working with this versatile compound. Further research into

the quantitative solubility and the exploration of its catalytic activity in a wider range of organic

transformations will continue to expand the utility of this important titanium halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13741411/docs#titanium-iii-bromide-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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